Cas no 2306247-73-2 (tert-butyl N-[(3R,5S)-5-(hydroxymethyl)pyrrolidin-3-yl]-N-methyl-carbamate)

• Product Name: tert-butyl N-[(3R,5S)-5-(hydroxymethyl)pyrrolidin-3-yl]-N-methyl-carbamate
• CAS No: 2306247-73-2
• MF: C₁₁H₂₂N₂O₃
• MW: 230.303983211517
• CID: 5107451
• PubChem ID: 155905476
• Update Time: 2026-03-03

tert-butyl N-[(3R,5S)-5-(hydroxymethyl)pyrrolidin-3-yl]-N-methyl-carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[(3R,5S)-5-(hydroxymethyl)-3-pyrrolidinyl]-N-methyl-, 1,1-dimethylethyl ester
• tert-butyl N-[(3R,5S)-5-(hydroxymethyl)pyrrolidin-3-yl]-N-methyl-carbamate
• starbld0030782
• (3R,5S)-3-(Boc-(methyl)amino)-5-(hydroxymethyl)pyrrolidine
• tert-Butyl ((3R,5S)-5-(hydroxymethyl)pyrrolidin-3-yl)(methyl)carbamate
• E88475
• 2306247-73-2
• tert-butyl N-[(3R,5S)-5-(hydroxymethyl)pyrrolidin-3-yl]-N-methylcarbamate
• PS-20013

• Inchi： 1S/C11H22N2O3/c1-11(2,3)16-10(15)13(4)9-5-8(7-14)12-6-9/h8-9,12,14H,5-7H2,1-4H3/t8-,9+/m0/s1
• InChI Key： UXZCIRDVJRWIBO-DTWKUNHWSA-N
• SMILES： C(OC(C)(C)C)(=O)N([C@@H]1C[C@@H](CO)NC1)C

Computed Properties

• Exact Mass: 230.16304257g/mol
• Monoisotopic Mass: 230.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 61.8Ų

Additional information on tert-butyl N-[(3R,5S)-5-(hydroxymethyl)pyrrolidin-3-yl]-N-methyl-carbamate

tert-butyl N-[(3R,5S)-5-(hydroxymethyl)pyrrolidin-3-yl]-N-methyl-carbamate (CAS No. 2306247-73-2): An Overview

tert-butyl N-[(3R,5S)-5-(hydroxymethyl)pyrrolidin-3-yl]-N-methyl-carbamate (CAS No. 2306247-73-2) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a protected amino alcohol, is a key intermediate in the synthesis of various biologically active molecules, particularly those involved in the development of novel therapeutic agents.

The chiral center at the pyrrolidine ring and the hydroxymethyl group are crucial for its biological activity and selectivity. The tert-butyl carbamate protecting group ensures the stability and reactivity control of the amino group during synthetic transformations, making it an ideal candidate for multi-step organic syntheses.

Recent studies have highlighted the potential of tert-butyl N-[(3R,5S)-5-(hydroxymethyl)pyrrolidin-3-yl]-N-methyl-carbamate in the development of drugs targeting neurological disorders. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound can be used as a building block for synthesizing potent inhibitors of specific enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its role in drug discovery, tert-butyl N-[(3R,5S)-5-(hydroxymethyl)pyrrolidin-3-yl]-N-methyl-carbamate has also shown promise in the field of chemical biology. Researchers at the University of California, San Francisco, have utilized this compound to probe the interactions between small molecules and protein targets, providing valuable insights into the mechanisms of action of potential therapeutic agents.

The synthesis of tert-butyl N-[(3R,5S)-5-(hydroxymethyl)pyrrolidin-3-yl]-N-methyl-carbamate typically involves a series of well-defined steps, including enantioselective catalysis and protecting group manipulations. A notable synthetic route involves the use of a chiral catalyst to achieve high enantiomeric purity, followed by selective functional group transformations to introduce the tert-butyl carbamate and hydroxymethyl moieties.

The stereochemistry of this compound is critical for its biological activity. The (3R,5S) configuration ensures that the molecule can interact with specific protein targets with high affinity and selectivity. This stereochemical control is essential for optimizing the pharmacological properties of derivatives synthesized from this intermediate.

Moreover, tert-butyl N-[(3R,5S)-5-(hydroxymethyl)pyrrolidin-3-yl]-N-methyl-carbamate has been evaluated for its safety and toxicity profiles. Preclinical studies have shown that it exhibits low toxicity and good metabolic stability, making it suitable for further development as a drug candidate or as a precursor for more complex molecules.

In conclusion, tert-butyl N-[(3R,5S)-5-(hydroxymethyl)pyrrolidin-3-yl]-N-methyl-carbamate (CAS No. 2306247-73-2) is a versatile and valuable compound in modern medicinal chemistry and pharmaceutical research. Its unique structural features and biological properties make it an important tool for advancing our understanding of disease mechanisms and developing new therapeutic strategies.